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Compound of Interest

Compound Name: L-Psicose

Cat. No.: B7949172 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential guidance on the safe handling, personal

protective equipment (PPE), and disposal of L-Psicose, a low-calorie sugar alternative also

known as D-Allulose. Adherence to these procedures will minimize risks and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
While L-Psicose is not classified as a hazardous substance, following standard laboratory

safety protocols is crucial to prevent potential irritation and contamination.[1][2] The following

table summarizes the recommended PPE for handling L-Psicose in a crystalline powder form.
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PPE Category Item Specifications Rationale

Eye Protection
Safety Glasses or

Goggles

Must meet OSHA eye

and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1]

Side shields are

recommended.

To protect eyes from

airborne dust particles

and accidental

splashes.

Hand Protection Disposable Gloves
Nitrile or latex gloves

are suitable.

To prevent direct skin

contact and maintain

hygiene.

Body Protection Laboratory Coat
Standard, long-

sleeved lab coat.

To protect skin and

clothing from spills

and dust.

Respiratory Dust Mask (optional)

Recommended when

handling large

quantities or if dust is

generated.

To prevent inhalation

of airborne particles,

especially for

individuals with

respiratory

sensitivities.

Operational Plan for Handling L-Psicose
A systematic approach to handling L-Psicose will ensure safety and efficiency in the

laboratory. The following step-by-step guide outlines the operational workflow from preparation

to cleanup.

Preparation:

Ensure the work area, typically a clean laboratory bench or a ventilated enclosure, is free

of contaminants.

Assemble all necessary equipment, including weighing paper, spatulas, and containers.

Don the appropriate PPE as specified in the table above.
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Weighing and Transfer:

Handle L-Psicose in a well-ventilated area to minimize dust inhalation.[1]

When weighing, use a chemical spatula to transfer the crystalline powder.

Avoid creating excessive dust. If dust is generated, a dust mask is recommended.

Close the primary container tightly after use to prevent contamination and absorption of

moisture.

Accidental Spills:

In the event of a spill, cordon off the area to prevent further spread.

Wear appropriate PPE, including gloves and safety glasses.

Carefully sweep up the solid material and place it into a designated, labeled container for

disposal.[1]

Avoid generating dust during cleanup.

Clean the spill area with a damp cloth or paper towel and dispose of the cleaning materials

appropriately.

Storage:

Store L-Psicose in a tightly closed container in a dry, cool, and well-ventilated place.

Keep it away from strong oxidizing agents.

Disposal Plan
Proper disposal of L-Psicose and associated waste is essential to maintain a safe and

compliant laboratory.

Uncontaminated L-Psicose:
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As L-Psicose is a non-hazardous sugar, small quantities of uncontaminated solid waste

can typically be disposed of in the regular trash.

It is recommended to package the waste securely in a sealed bag or container and label it

as "Non-hazardous" to avoid confusion with chemical waste.

Contaminated L-Psicose and Associated Waste:

If L-Psicose is contaminated with hazardous materials, it must be treated as hazardous

waste.

Dispose of contaminated materials, including gloves, weighing paper, and cleaning

materials, in accordance with your institution's hazardous waste disposal procedures.

Empty Containers:

Empty containers should be rinsed with water. The rinsate, if not contaminated with

hazardous substances, can be poured down the drain with copious amounts of water.

Deface or remove the label of the empty container before disposing of it in the regular

trash or recycling bin.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling L-Psicose in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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